methyl (3-amino-4,6-dimethyl-2-oxopyridin-1(2H)-yl)acetate
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Description
Methyl (3-amino-4,6-dimethyl-2-oxopyridin-1(2H)-yl)acetate is a useful research compound. Its molecular formula is C10H14N2O3 and its molecular weight is 210.233. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Crystal Structure Studies
Methyl derivatives of pyrimidin and pyridin, similar to methyl (3-amino-4,6-dimethyl-2-oxopyridin-1(2H)-yl)acetate, have been synthesized and their crystal structures analyzed. These studies provide insights into the molecular composition and arrangement, contributing to a deeper understanding of their chemical properties and potential applications (Ji, 2006), (Ren et al., 2006).
Insecticidal and Antibacterial Potential
Compounds structurally similar to this compound have been evaluated for their insecticidal and antimicrobial properties. These studies demonstrate the potential of such compounds in agricultural and healthcare applications for controlling pests and bacteria (Deohate & Palaspagar, 2020).
Development of Heterocyclic Compounds
Research has shown the use of similar methyl compounds in synthesizing new heterocyclic structures, such as pyrazolo[4,3-c]pyridines and pyrimidines. These heterocyclic compounds have a wide range of potential applications in medicinal chemistry and material sciences (Prezent et al., 2016), (Santilli & Scotese, 1979).
Corrosion Inhibition
Derivatives of methyl compounds have shown effectiveness as corrosion inhibitors, suggesting potential applications in protecting metals from corrosion in acidic environments. This property is particularly useful in industrial settings where metal preservation is critical (Missoum et al., 2013).
Properties
IUPAC Name |
methyl 2-(3-amino-4,6-dimethyl-2-oxopyridin-1-yl)acetate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O3/c1-6-4-7(2)12(5-8(13)15-3)10(14)9(6)11/h4H,5,11H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GBMRUYOYMABZPX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=O)N1CC(=O)OC)N)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.23 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.